Cas no 738558-38-8 (4-Pyrimidinecarboxylicacid, 2-amino-3,4,5,6-tetrahydro-)
738558-38-8 structure
Product Name:4-Pyrimidinecarboxylicacid, 2-amino-3,4,5,6-tetrahydro-
CAS No:738558-38-8
MF:C5H9N3O2
MW:143.143860578537
CID:559904
PubChem ID:206957
Update Time:2025-04-19
4-Pyrimidinecarboxylicacid, 2-amino-3,4,5,6-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid, 2-amino-3,4,5,6-tetrahydro-
- 4-Pyrimidinecarboxylicacid, 2-amino-1,4,5,6-tetrahydro- (9CI)
- 4-Pyrimidinecarboxylic acid, hexahydro-2-imino-, (+)-
- 28958-94-3
- DTXSID80951581
- 738558-38-8
- 2-AMINO-3,4,5,6-TETRAHYDROPYRIMIDINE-4-CARBOXYLICACID
- OF-11
- AKOS006362418
- 2-AMINO-3,4,5,6-TETRAHYDROPYRIMIDINE-4-CARBOXYLIC ACID
- 2-IMINO-1,3-DIAZINANE-4-CARBOXYLIC ACID
- 2-amino-1,4,5,6-tetrahydropyrimidine-6-carboxylic acid
-
- Inchi: 1S/C5H9N3O2/c6-5-7-2-1-3(8-5)4(9)10/h3H,1-2H2,(H,9,10)(H3,6,7,8)
- InChI Key: WTOIKBZVZXPOIR-UHFFFAOYSA-N
- SMILES: OC(C1CCN=C(N)N1)=O
Computed Properties
- Exact Mass: 143.069
- Monoisotopic Mass: 143.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 87.7Ų
Experimental Properties
- Color/Form: powder
- Density: 1.68
- Boiling Point: 365.6°Cat760mmHg
- Flash Point: 174.9°C
- Refractive Index: 1.696
4-Pyrimidinecarboxylicacid, 2-amino-3,4,5,6-tetrahydro- Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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